Cas no 267875-58-1 ((3-Methylbenzo[d]isoxazol-5-yl)methanamine)

• Product Name: (3-Methylbenzo[d]isoxazol-5-yl)methanamine
• CAS No: 267875-58-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD18804971
• CID: 828729
• PubChem ID: 23000250
• Update Time: 2025-04-19

(3-Methylbenzo[d]isoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylbenzo[d]isoxazol-5-yl)methanamine
• (3-methyl-1,2-benzoxazol-5-yl)methanamine
• 1,2-Benzisoxazole-5-methanamine,3-methyl-(9CI)
• 5-aminomethyl-3-methyl-1,2-benzisoxazole
• C-(3-Methyl-benzo[d]isoxazol-5-yl)-methylamine
• SCHEMBL7214959
• DB-327755
• CS-0312113
• 267875-58-1
• DTXSID50629487
• AKOS016012305
• F14011
• 1-(3-Methyl-1,2-benzoxazol-5-yl)methanamine
• SB36300

• MDL： MFCD18804971
• Inchi： 1S/C9H10N2O/c1-6-8-4-7(5-10)2-3-9(8)12-11-6/h2-4H,5,10H2,1H3
• InChI Key： ZYBXLTNXRLADGH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CN)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 2.29520

(3-Methylbenzo[d]isoxazol-5-yl)methanamine Security Information

• Storage Condition：Sealed in dry,2-8°C